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Compound of Interest

Compound Name: Cesium chromate

Cat. No.: B076401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

Cesium Chromate (Cs₂CrO₄). The information is curated for professionals in research and

development who require detailed data on the thermal stability and behavior of this inorganic

compound. This document outlines the known thermal properties, presents a generalized

experimental protocol for thermal analysis, and includes visualizations to illustrate key

processes.

Introduction to Cesium Chromate
Cesium chromate is a yellow crystalline solid with the chemical formula Cs₂CrO₄.[1] It is the

cesium salt of chromic acid and crystallizes in the orthorhombic system.[1] Historically, its

primary application was in the manufacturing of vacuum tubes, where it was used to produce

cesium vapor through a reaction with reducing agents like silicon, boron, or titanium.[1][2]

Currently, its use is predominantly in academic research as a precursor for other chemical

compounds.[1]

Physicochemical Properties
A summary of the key physical and chemical properties of cesium chromate is presented in

Table 1. This data is essential for understanding its behavior under various experimental

conditions.
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Table 1: Physicochemical Properties of Cesium Chromate

Property Value Reference(s)

Chemical Formula Cs₂CrO₄ [1]

Molar Mass 381.81 g/mol -

Appearance Yellow crystalline solid [1]

Crystal Structure Orthorhombic [1]

Density 4.237 g/cm³ -

Solubility in Water 45.50 g/100 g (at 25 °C) -

Incompatible Materials
Reducing agents, combustible

materials, organic materials
[3]

Thermal Behavior and Decomposition
The thermal stability of alkali metal compounds, including chromates, generally increases down

the group.[4][5] This trend suggests that cesium chromate is a highly thermally stable

compound.

Thermal Transitions
Detailed studies on the specific thermal decomposition temperature of cesium chromate are

not extensively available in peer-reviewed literature. However, its melting point is well-

documented. The primary thermal event observed upon heating is melting, which occurs at a

high temperature. It is understood that decomposition happens at temperatures above its

melting point. The known thermal properties are summarized in Table 2.

Table 2: Thermal Properties of Cesium Chromate
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Thermal Property Temperature Range Observations Reference(s)

Melting Point
954 - 961 °C (1227 -

1234 K)

Transition from solid

to liquid phase.
-

Decomposition Above melting point

Specific temperature

not well-defined in

literature.

[3]

Decomposition

Products

Cesium Oxides (e.g.,

Cs₂O), Chromium

Oxides (e.g., Cr₂O₃)

Hazardous fumes

produced upon

decomposition.

[3][6]

Decomposition Pathway
While a definitive reaction mechanism for the simple thermal decomposition of cesium
chromate is not extensively detailed, the expected products upon strong heating are cesium

and chromium oxides.[3][6] A possible decomposition reaction is hypothesized below. The

exact stoichiometry and the specific oxides formed can vary depending on the temperature and

atmospheric conditions.

Cesium Chromate (liquid) Decomposition
Products

High Temperature (> 961 °C)

Cesium Oxide

Chromium(III) Oxide

Oxygen Gas

Click to download full resolution via product page

Hypothesized thermal decomposition pathway of Cesium Chromate.

Experimental Protocol for Thermal Analysis
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To determine the precise decomposition temperature and characterize the thermal stability of a

compound like cesium chromate, Thermogravimetric Analysis (TGA) and Differential

Scanning Calorimetry (DSC) are the recommended techniques.[7] A general protocol for these

analyses is provided below.

Instrumentation
Simultaneous Thermal Analyzer (STA) capable of performing TGA and DSC, or separate

TGA and DSC instruments.

High-purity inert gas supply (e.g., Nitrogen, Argon).

Sample pans (e.g., platinum or alumina).

Analytical balance for accurate sample weighing.

Procedure
Instrument Calibration: Calibrate the TGA for mass and the DSC for temperature and

enthalpy according to the manufacturer's specifications. Indium is a common standard for

DSC calibration.

Sample Preparation:

Accurately weigh 5-10 mg of finely powdered cesium chromate into a clean, tared

TGA/DSC sample pan.

Place an empty, clean pan on the reference balance.

Experimental Conditions:

Atmosphere: Purge the instrument with a high-purity inert gas (e.g., nitrogen) at a flow rate

of 20-50 mL/min to ensure a non-reactive environment.

Temperature Program:

Equilibrate the sample at a starting temperature of 30 °C.
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Heat the sample from 30 °C to a final temperature of 1200 °C. A temperature higher

than the melting point is necessary to observe decomposition.

Use a constant heating rate (e.g., 10 °C/min). Slower heating rates can provide better

resolution of thermal events.[8]

Data Acquisition: Record the sample mass (TGA), the derivative of the mass change (DTG),

and the differential heat flow (DSC) as a function of temperature.

Data Analysis:

TGA Curve: Analyze the plot of mass versus temperature. A significant loss of mass

indicates decomposition. The onset temperature of this mass loss is taken as the

decomposition temperature.

DTG Curve: The peak of the derivative curve indicates the temperature at which the rate

of mass loss is maximal.

DSC Curve: Analyze the plot of heat flow versus temperature. Endothermic or exothermic

peaks correspond to thermal events such as melting, crystallization, or decomposition.

The melting point will be observed as a sharp endothermic peak around 954-961 °C.

Decomposition may appear as a subsequent endothermic or exothermic event.
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Experimental Workflow for Thermal Analysis
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Workflow for determining the thermal properties of Cesium Chromate.
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Safety Considerations
Cesium chromate is a hazardous substance. It is classified as an oxidizer, a skin sensitizer,

and a carcinogen.[3][6] Appropriate personal protective equipment, including gloves, safety

goggles, and respiratory protection, should be used when handling this compound. All work

should be conducted in a well-ventilated area or a fume hood. The thermal decomposition of

cesium chromate produces toxic chromium and cesium oxide fumes, necessitating careful

handling and disposal in accordance with local regulations.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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